Cas no 16820-18-1 (2-Methyl-L-serine)

• Product Name: 2-Methyl-L-serine
• CAS No: 16820-18-1
• MF: C₄H₉NO₃
• MW: 119.119161367416
• MDL: MFCD00145243
• CID: 50546
• Update Time: 2025-04-18

2-Methyl-L-serine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-hydroxy-2-methylpropanoic acid
• (S)-( )-2-Amino-3-hydroxy-2-methylpropionic acid
• (+)-2-Methyl-L-serine
• (S)-2-amino-2-methyl-3-hydroxypropanoic acid
• 2-Methyl-L-serine
• L-2-Methylserine
• α-Methyl-L-serine
• (2S)-2-amino-3-hydroxy-2-methylpropanoic acid
• (S)-(+)-2-Amino-3-hydroxy-2-methylpropionic acid
• -Methyl-D-Ser
• A-METHYL-D-SER
• L-α-methylserine
• ALPHA-METHYL-D-SER
• (S)-2-Methylserine
• L-Serine, 2-Methyl-
• L-alpha-methylSerine
• L-Serine, 2-methyl- (9CI)
• (S)-2-amino-3-hydroxy-2-methylpropanoicaci
• L-
• A-methylserine
• Serine, 2-methyl-
• alpha-methyl-l-serine
• H--Me-Ser-OH
• ALPHA-METHYL-L-SER
• (2S)-2-azanyl-2-methyl-3-oxidanyl-propanoic acid
• alpha-methyl serine
• (S)-alpha-MeSer
• a-METHYL-SERINE
• CDUUKBXTEOFITR-BYPYZUCNSA-N
• (+)-2-Methyl-L-

• MDL： MFCD00145243
• Inchi： 1S/C4H9NO3/c1-4(5,2-6)3(7)8/h6H,2,5H2,1H3,(H,7,8)/t4-/m0/s1
• InChI Key： CDUUKBXTEOFITR-BYPYZUCNSA-N
• SMILES： OC[C@](C(=O)O)(C)N

Computed Properties

• Exact Mass: 119.05800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.9
• Topological Polar Surface Area: 83.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3126 (rough estimate)
• Melting Point: 286-288 ºC
• Boiling Point: 222.38°C (rough estimate)
• Refractive Index: 1.4183 (estimate)
• PSA: 83.55000
• LogP: -0.51900
• Specific Rotation: 3.3 º (c=5, 6N HCl 25 ºC)
• Solubility: Not available

2-Methyl-L-serine Security Information

• Signal Word：Warning
• Hazard Statement： H315;H319;H335
• Warning Statement： P280;P302+P352;P305+P351+P338;P261
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives D-alpha-amino acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters